Cas no 1261826-59-8 ((2-Iodo-5-methylphenyl)methanamine)

• Product Name: (2-Iodo-5-methylphenyl)methanamine
• CAS No: 1261826-59-8
• MF: C₈H₁₀IN
• MW: 247.076174259186
• CID: 4965206
• PubChem ID: 86775886
• Update Time: 2025-11-01

(2-Iodo-5-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Iodo-5-methylphenyl)methanamine
• 2-Iodo-5-methylbenzylamine

• Inchi： 1S/C8H10IN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,5,10H2,1H3
• InChI Key： KSZOYIDAKMIBKH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1CN

Computed Properties

• Exact Mass: 246.98580 g/mol
• Monoisotopic Mass: 246.98580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26
• Molecular Weight: 247.08

Additional information on (2-Iodo-5-methylphenyl)methanamine

Introduction to (2-Iodo-5-methylphenyl)methanamine (CAS No. 1261826-59-8)

(2-Iodo-5-methylphenyl)methanamine, with the CAS number 1261826-59-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodine atom and a methyl group attached to a phenyl ring, along with an amino group on the benzyl position. These structural elements contribute to its potential applications in various biological and chemical processes.

The synthesis of (2-Iodo-5-methylphenyl)methanamine involves several well-established methods in organic chemistry. One common approach is the reductive amination of 2-iodo-5-methylbenzaldehyde with ammonia or a primary amine. This reaction typically proceeds under mild conditions and can be optimized to achieve high yields and purity. The iodine substituent on the phenyl ring makes this compound particularly useful as a building block for further chemical modifications, such as Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules.

Recent studies have highlighted the potential of (2-Iodo-5-methylphenyl)methanamine in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing novel antitumor agents. The researchers found that derivatives of (2-Iodo-5-methylphenyl)methanamine exhibited significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. This finding underscores the compound's potential as a lead molecule in drug discovery efforts.

In addition to its applications in oncology, (2-Iodo-5-methylphenyl)methanamine has also shown promise in other therapeutic areas. A 2021 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's role in modulating neurotransmitter systems. The researchers demonstrated that certain derivatives of (2-Iodo-5-methylphenyl)methanamine could effectively inhibit monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for treating neurological disorders, including depression and Parkinson's disease.

The physicochemical properties of (2-Iodo-5-methylphenyl)methanamine have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with strong oxidizing agents. Its solubility properties have been optimized for use in various solvents, making it suitable for both laboratory-scale and industrial-scale applications.

In terms of safety and environmental impact, research has shown that (2-Iodo-5-methylphenyl)methanamine does not pose significant hazards when handled properly. However, standard safety protocols should be followed to ensure the well-being of laboratory personnel and the environment. Proper disposal methods should be employed to minimize any potential environmental impact.

The commercial availability of (2-Iodo-5-methylphenyl)methanamine has increased over the years, driven by its growing importance in pharmaceutical research and development. Several specialized chemical suppliers now offer this compound with high purity and consistent quality, facilitating its use in academic and industrial settings.

In conclusion, (2-Iodo-5-methylphenyl)methanamine (CAS No. 1261826-59-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents, particularly in oncology and neurology. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important tool in modern drug discovery.